Cas no 1082715-90-9 (Benzeneacetaldehyde, 3-chloro-α-oxo-, hydrate (1:1))

• Product Name: Benzeneacetaldehyde, 3-chloro-α-oxo-, hydrate (1:1)
• CAS No: 1082715-90-9
• MF: C₈H₇ClO₃
• MW: 186.592381715775
• MDL: MFCD08705874
• CID: 5176369
• Update Time: 2026-03-05

Benzeneacetaldehyde, 3-chloro-α-oxo-, hydrate (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzeneacetaldehyde, 3-chloro-α-oxo-, hydrate (1:1)

• MDL： MFCD08705874
• Inchi： 1S/C8H5ClO2.H2O/c9-7-3-1-2-6(4-7)8(11)5-10;/h1-5H;1H2
• InChI Key： QDPIMXWMDQVBKT-UHFFFAOYSA-N
• SMILES： C(=O)C(C1=CC=CC(Cl)=C1)=O.[H]O[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Additional information on Benzeneacetaldehyde, 3-chloro-α-oxo-, hydrate (1:1)

Comprehensive Overview of Benzeneacetaldehyde, 3-chloro-α-oxo-, hydrate (1:1) (CAS No. 1082715-90-9)

Benzeneacetaldehyde, 3-chloro-α-oxo-, hydrate (1:1) (CAS No. 1082715-90-9) is a specialized organic compound that has garnered attention in various research and industrial applications. This compound, characterized by its unique molecular structure, plays a significant role in synthetic chemistry and material science. With the growing interest in sustainable chemistry and green synthesis, researchers are increasingly exploring its potential as a building block for eco-friendly materials and pharmaceuticals.

The compound's hydrate form (1:1) ensures stability and solubility, making it suitable for laboratory and industrial processes. Its 3-chloro-α-oxo moiety is particularly noteworthy, as it contributes to its reactivity and versatility in chemical reactions. In recent years, the demand for high-purity intermediates like this has surged, driven by advancements in drug discovery and fine chemical production.

One of the most frequently asked questions about Benzeneacetaldehyde, 3-chloro-α-oxo-, hydrate (1:1) revolves around its synthetic applications. Researchers often inquire about its role in catalysis and multicomponent reactions, which are pivotal in modern organic synthesis. Additionally, its potential in flavor and fragrance industries has sparked curiosity, given the rising consumer demand for natural and synthetic aroma compounds.

From an SEO perspective, keywords such as "CAS 1082715-90-9 uses", "3-chloro-α-oxo benzeneacetaldehyde synthesis", and "hydrate form stability in organic compounds" are highly relevant. These terms align with current trends in chemical research and industrial applications, ensuring the content reaches the right audience. The compound's compatibility with green chemistry principles also makes it a topic of interest for environmentally conscious researchers.

In the context of material science, Benzeneacetaldehyde, 3-chloro-α-oxo-, hydrate (1:1) has been explored for its potential in polymer modification and nanomaterial synthesis. Its ability to act as a cross-linking agent or functional group donor opens doors to innovative applications in biodegradable plastics and smart coatings. This aligns with the global shift toward sustainable materials and circular economy practices.

Another area of interest is the compound's spectroscopic properties, which are critical for quality control and analytical chemistry. Techniques such as NMR, IR spectroscopy, and mass spectrometry are commonly employed to characterize its purity and structure. These methods are essential for ensuring compliance with industry standards and regulatory requirements.

As the scientific community continues to explore Benzeneacetaldehyde, 3-chloro-α-oxo-, hydrate (1:1), its relevance in academic research and industrial innovation remains undeniable. Whether it's for pharmaceutical intermediates, specialty chemicals, or advanced materials, this compound exemplifies the intersection of chemistry and technology. Future studies may uncover even more applications, solidifying its position as a valuable asset in the chemical landscape.